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Compound of Interest

Compound Name: Msr-Ratio

Cat. No.: B12090718

A common laboratory application for a product labeled "MSR" is for descaling and cleaning,
often referred to as a milk stone remover. These are typically acidic solutions.

Hazard Identification and Personal Protective Equipment
(PPE)

This type of product is classified as hazardous and requires careful handling to prevent injury.

[1]

Summary of Required PPE:
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PPE Type Specification Rationale

) Chemical splash goggles or a To protect against serious eye
Eye/Face Protection )
face shield. damage from splashes.[1]

) To prevent skin burns and
Protective rubber or neoprene

Hand Protection harmful absorption through the
gloves.[1] )
skin.
Along-sleeve shirt and, if To prevent contact with skin

Body Protection )
necessary, a rubber apron. and clothing.

A NIOSH-approved respirator

) ) for corrosive dusts or mists if To protect the respiratory tract
Respiratory Protection ) ] )
inhalable particles may be from chemical burns.
generated.

Operational and Disposal Plans

Handling and Storage:
o Use with adequate ventilation to keep airborne concentrations below exposure limits.
o Keep containers tightly closed when not in use.

e Store in a cool, dry, well-ventilated area away from incompatible substances such as alkaline
or chlorinated products.

e Avoid contact with eyes, skin, and clothing.
e Wash hands thoroughly after handling.
First Aid Procedures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing contact
lenses if possible. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing immediately and rinse the skin with plenty of
water for 15 minutes. Seek immediate medical attention.
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 Ingestion: Rinse mouth but do NOT induce vomiting. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek
medical attention.

Spill and Disposal Procedures:

o For small spills, the material may be flushed to a drain. For larger spills, contain the spill and
comply with federal, state, and local regulations. Keep out of waterways and storm sewers.

» Dispose of waste in accordance with local, state, and federal regulations.

MSR - Micronized Soft Rock Phosphate

Another product identified is "MSR - Micronized Soft Rock Phosphate," which is a fertilizer.
While generally less hazardous than acidic cleaners, it still requires appropriate handling.

Hazard Identification and Personal Protective Equipment
(PPE)

The primary hazard associated with this product is nuisance dust, which may contain small
quantities of silica and can cause lung disease with prolonged exposure.

Summary of Required PPE:

PPE Type Specification Rationale

Eye/Face Protection

Safety glasses.

To protect from dust particles.

Hand Protection

Gloves are recommended to

avoid skin irritation.

To prevent skin dryness and

irritation from dust.

Respiratory Protection

A NIOSH-approved respirator
should be used if dust
concentrations are high or

unknown.

To prevent inhalation of silica-

containing dust.

Operational and Disposal Plans
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Handling and Storage:

e Store in a cool, dry place.

e Avoid inhaling the dust.

e Wash hands before eating, drinking, or using the restroom.
First Aid Procedures:

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes. Seek medical attention
if irritation persists.

o Skin Contact: Brush off as much material as possible, then wash with soap and water.
o |nhalation: Remove the individual to fresh air. Seek medical attention if discomfort occurs.

 Ingestion: While significant ingestion is required for health hazards, seek medical attention
for large amounts.

Spill and Disposal Procedures:

o Small amounts can be flushed to the drain. For larger spills, comply with all federal, state,
and local regulations. Keep out of waterways.

Experimental Workflow for Handling MSR (Acidic
Cleaner)

Below is a generalized workflow for handling an acidic "MSR" cleaning solution in a laboratory
setting.
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Preparation

Don Personal Protective Equipment (PPE)
- Goggles/Face Shield
- Gloves (Rubber/Neoprene)
- Lab Coat/Apron

Ensure Adequate Ventilation
- Fume Hood

[ Chemical Handling ]

[ Perform Experimental Procedure j

[ Cleanup and Disposal )

Decontaminate Work Area

Dispose of Waste
- Follow Institutional Guidelines

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of MSR Acidic Cleaner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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